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Compound of Interest

Compound Name: AC-D-TYR-OME

CAS No.: 65160-71-6

Cat. No.: B3433913

Get Quote

As a Senior Application Scientist, I understand that handling specialized amino acid derivatives

requires more than just reading a Safety Data Sheet (SDS)—it requires a deep understanding

of the compound's physical behavior and chemical reactivity.

AC-D-TYR-OME (N-Acetyl-D-tyrosine methyl ester, CAS: 65160-71-6) is a high-value, chiral

building block extensively utilized in peptide synthesis and the development of targeted

neurological pharmaceuticals [1] [2]. As a fine, white crystalline powder, it presents specific

logistical and safety challenges. While not acutely toxic, its particulate nature and chemical

structure demand precise Personal Protective Equipment (PPE) to mitigate risks of severe

ocular damage, respiratory irritation, and potential dust deflagration [3].

This guide provides causality-driven safety protocols to ensure laboratory integrity, self-

validating workflows, and personnel safety.

Causality-Driven PPE Selection
To handle AC-D-TYR-OME safely, researchers must understand why specific PPE is

mandated. The acetylated amino acid backbone and ester functional group dictate the following
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protective measures:

Ocular Protection (Primary Hazard): Fine powders can easily bypass standard safety

glasses. Furthermore, the ester functional group can cause localized osmotic changes and

severe irritation (H318: Causes serious eye damage) upon contact with the moisture of the

ocular mucosa[3].

Causality-Driven Choice: Tight-fitting, non-vented safety goggles are mandatory.

Dermal Protection: While the compound itself is a mild skin irritant, it is almost exclusively

dissolved in aggressive organic carrier solvents (e.g., DMF, DMSO, or Methanol) during

peptide synthesis [2].

Causality-Driven Choice: Nitrile gloves provide a self-validating barrier. They offer

excellent resistance to both the dry powder and the common organic solvents used to

dissolve it, preventing transdermal carrier effects.

Respiratory Protection: Aerosolized micro-particulates of AC-D-TYR-OME can cause

mechanical irritation to the upper respiratory tract. Furthermore, fine organic powders pose a

localized dust explosion hazard if dispersed in high concentrations near an ignition source

[3].

Causality-Driven Choice: All handling must occur within a Class II Biological Safety

Cabinet (BSC) or a chemical fume hood. If weighing must occur on an open bench, an

N95/FFP2 particulate respirator is required to filter micro-particulates.

Quantitative PPE Specifications
For easy comparison and procurement, ensure your laboratory PPE meets the following

quantitative standards before handling AC-D-TYR-OME:
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PPE Category
Recommended
Material

Minimum
Specification

Breakthrough
Time /
Standard

Replacement
Frequency

Ocular Polycarbonate
Non-vented, anti-

fog

EN 166 / ANSI

Z87.1

Replace

immediately if

scratched

Dermal (Hands) Nitrile Rubber
0.11 mm

thickness

>480 mins (EN

374-1)

Every 2 hours or

post-spill

Body
High-density

Cotton/Poly

Knee-length,

cuffed

NFPA 2112 (Dust

risk)

Weekly or post-

contamination

Respiratory
N95 / FFP2

Particulate

95% filtration

efficiency
NIOSH / EN 149

Daily (if used

outside fume

hood)

Experimental Protocols: Handling and Spill
Response
The following step-by-step methodologies ensure a self-validating safety loop where each step

inherently prevents the failure of the next.

Protocol A: Safe Weighing and Transfer
Environmental Preparation: Verify the chemical fume hood is operating at a face velocity of

80–100 fpm. Place a grounded, anti-static mat inside the hood to prevent the fine powder

from clinging to surfaces via static electricity.

PPE Donning Sequence: Don the high-density lab coat, followed by tight-fitting safety

goggles, and finally double-layer nitrile gloves. Pull the outer glove over the cuff of the lab

coat.

Thermal Equilibration: Allow the sealed AC-D-TYR-OME container to reach room

temperature before opening. Scientific Insight: Opening a cold container introduces ambient

moisture, which can hydrolyze the methyl ester over time, degrading your reagent [2].
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Static-Free Weighing: Use a grounded, anti-static micro-spatula. Weigh the powder directly

into a pre-tared, sealable glass vial to minimize open-air transfer distances.

Solvent Dissolution: Add the chosen solvent (e.g., Methanol) slowly down the interior side of

the vial rather than directly onto the powder. This prevents the displacement of air from

aerosolizing the chemical. Cap immediately and vortex.

Protocol B: Spill Containment and Disposal Plan
Immediate Containment: If a dry spill occurs outside the hood, evacuate personnel from the

immediate vicinity for 5 minutes to allow the dust to settle. Never use dry sweeping, as this

generates hazardous, potentially combustible dust clouds [3].

Wet Wiping Technique: Moisten a highly absorbent cleanroom wipe with a 70%

Isopropanol/water solution. Gently place the damp wipe directly over the spilled powder to

trap the particulates via surface tension.

Encapsulation: Carefully fold the wipe inward upon itself, encapsulating the AC-D-TYR-
OME. Repeat with fresh damp wipes until the surface is visually clean.

Waste Categorization: Place all contaminated wipes, compromised gloves, and empty

chemical vials into a clearly labeled, sealable hazardous waste container designated for

"Solid Organic Chemical Waste." Do not mix with strong oxidizing agents [3].

Workflow Visualization
Below is the logical workflow for handling AC-D-TYR-OME, mapping the critical path from PPE

donning to disposal.
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AC-D-TYR-OME Handling and Spill Response Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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